Cas no 875285-31-7 (2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate
• CAS No: 875285-31-7
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 5682612
• PubChem ID: 47003936
• Update Time: 2025-06-25

2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18369597
• 2-(4-chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate
• 875285-31-7
• EN300-26582045
• AKOS033613075
• 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C14H11Cl2NO3/c15-11-2-4-12(5-3-11)19-7-8-20-14(18)10-1-6-13(16)17-9-10/h1-6,9H,7-8H2
• InChI Key： WHNDIUFRNXYLLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCOC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 311.0115986g/mol
• Monoisotopic Mass: 311.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate

2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 875285-31-7, commonly referred to as 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its synthesis, chemical properties, and recent advancements in its utilization.

2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The molecule consists of a pyridine ring substituted with a chlorine atom at the 6-position and a carboxylate group at the 3-position. Additionally, the compound features a phenoxy group attached to an ethyl chain, which introduces further complexity to its structure. This combination of functional groups makes it a versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of 6-chloropyridine derivatives in medicinal chemistry. Researchers have explored the role of these compounds in inhibiting specific enzymes and receptors, making them promising candidates for drug development. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the chlorine atom at the 6-position is achieved through electrophilic substitution reactions, while the phenoxy group is introduced via nucleophilic aromatic substitution or coupling reactions. The carboxylate group is then incorporated through esterification or amidation reactions, depending on the desired end product.

One of the key advantages of this compound is its stability under various chemical conditions. Its ability to withstand harsh reaction conditions makes it suitable for use in industrial processes. Furthermore, the presence of electron-withdrawing groups such as chlorine and carboxylate enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

In terms of applications, 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate has shown promise in agrochemicals. Studies have indicated that this compound can act as an effective herbicide by interfering with plant growth hormones. Its ability to selectively target weeds without adversely affecting crops makes it a valuable addition to sustainable agricultural practices.

Another area where this compound has gained traction is in materials science. Researchers have investigated its potential as a building block for advanced materials such as polymers and coatings. The unique combination of functional groups allows for tailored properties such as improved mechanical strength and thermal stability.

From an environmental perspective, understanding the degradation pathways of 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate is crucial for assessing its environmental impact. Recent research has focused on identifying microorganisms capable of biodegrading this compound under aerobic and anaerobic conditions. These studies aim to develop eco-friendly methods for waste management and pollution control.

In conclusion, 2-(4-Chlorophenoxy)ethyl 6-chloropyridine-3-carboxylate (CAS No. 875285-31-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing modern technology and sustainable practices.